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Compound of Interest

Compound Name: Bis(2-Methoxyethyl)Jamine

Cat. No.: B057041

L  Get Quote

A Technical Overview of Bis(2-

Methoxyethyl)amine

Bis(2-methoxyethyl)amine is a chemical compound utilized in various research and industrial

applications. It is recognized for its role as a solvent and as an intermediate in the synthesis of

pharmaceuticals, dyes, and surfactants.[1] This guide provides core technical data on its

molecular properties.

Molecular Formula and Weight

The fundamental chemical properties of Bis(2-methoxyethyl)amine are summarized below.

These values are critical for stoichiometric calculations in chemical reactions and for analytical

characterization. The molecular formula is CeH1sNO2 and the molecular weight is 133.19 g/mol

[2][3][4]

Property

Value

Molecular Formula

CeH1sNO2[2][3][4]

Molecular Weight

133.19 g/mol [2][3][4][5]

CAS Number

111-95-5[2]

Alternate Names

Dimethoxyethylamine; 2,2'-
Dimethoxydiethylamine[2]
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Elemental Composition

The molecular formula CeH1sNO:z indicates the number of atoms of each element present in
one molecule of the compound. The diagram below illustrates this composition, breaking down
the formula into its constituent elements: Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen

Q).

Bis(2-Methoxyethyl)amine
CsH1sNO:2

Carbon (C) Hydrogen (H) Nitrogen (N) Oxygen (O)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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